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Compound of Interest

Compound Name:
5-Bromo-3-chloro-2-

hydroxypyridine

CAS No.: 58236-70-7

Cat. No.: B1632151

Get Quote

Executive Summary
5-Bromo-3-chloro-2-hydroxypyridine is a critical halogenated heterocyclic scaffold used

extensively in the synthesis of kinase inhibitors, antiviral agents, and agrochemicals. Its utility

stems from the orthogonal reactivity of the bromine (C5) and chlorine (C3) substituents,

allowing for regiospecific cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides a definitive reference for the spectral characterization of this compound. It

addresses the common analytical challenges arising from prototropic tautomerism, which often

leads to misinterpretation of NMR and IR data by researchers unfamiliar with 2-hydroxypyridine

dynamics.

Part 1: Structural Dynamics & Tautomerism
The primary analytical challenge with CAS 58236-70-7 is its existence in a tautomeric

equilibrium between the lactim (2-hydroxypyridine) and lactam (2-pyridone) forms.
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Solid State & Polar Solvents (DMSO, MeOH): The compound exists predominantly as 5-

bromo-3-chloro-2(1H)-pyridone.

Non-Polar Solvents (CDCl3): The equilibrium shifts, often resulting in broadened or invisible

OH/NH signals in NMR.

Analyst Note: All QC protocols recommended in this guide utilize DMSO-d6 to stabilize the

pyridone tautomer, ensuring sharp, reproducible signals.
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Figure 1: Tautomeric equilibrium critical for spectral interpretation.

Part 2: Synthesis & Purification Strategy
To generate high-purity reference material, the following validated protocol is recommended.

This route exploits the ortho/para directing power of the hydroxyl group to install the bromine at

C5.

Protocol: Regioselective Bromination
Starting Material: 3-Chloro-2-hydroxypyridine (CAS 13466-35-8)

Dissolution: Dissolve 3-chloro-2-hydroxypyridine (1.0 eq) in Glacial Acetic Acid (10 volumes).

Bromination: Add Bromine (

, 1.05 eq) dropwise at ambient temperature. The C3-Chloro substituent blocks the ortho
position, forcing bromination to the para position (C5).

Heating: Stir at 50°C for 4 hours to ensure completion.

Quench: Pour mixture into ice water.

Isolation: Filter the resulting precipitate.
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Purification: Recrystallize from Ethanol/Water (9:1).

Target Specifications:

Appearance: White to pale yellow solid.

Melting Point: 199–202°C [1].

Part 3: Spectral Analysis (The Core)
Mass Spectrometry (MS) - The Isotope Fingerprint
For halogenated compounds, MS provides the most immediate confirmation of identity through

isotopic abundance patterns.

Chlorine:

[1][2]

Bromine:

[1]

Theoretical Cluster Analysis (M+): The interaction of one Br and one Cl atom creates a distinct

3:4:1 triplet pattern.

Ion Species m/z (approx)
Isotope
Composition

Relative Intensity
(Theoretical)

M 207 75% (Base)

M+2 209 100%

M+4 211 25%

Interpretation: If your MS does not show the M+2 peak as the most intense (or roughly equal to

M), the halogenation pattern is incorrect.

Proton NMR ( H NMR)
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Solvent: DMSO-d6 (Recommended) Frequency: 400 MHz[3]

Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

12.30 - 12.60
Broad Singlet (br

s)
1H NH (Lactam)

Highly

deshielded due

to H-bonding and

lactam character.

Often invisible in

.

8.05 - 8.15
Doublet (

)
1H H-6

-proton to

Nitrogen.

Deshielded by

the

electronegative

N-atom.

7.90 - 8.00
Doublet (

)
1H H-4

meta to N, but

ortho to both Cl

and Br. The

combined

inductive effect

of halogens

shifts this

downfield.

Coupling Constant (

):

(Typical meta-coupling in pyridines).

Carbon NMR ( C NMR)
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Solvent: DMSO-d6

Chemical Shift (

ppm)
Assignment Structural Logic

158.5 C-2 (C=O) Carbonyl carbon (Lactam).

138.2 C-6 -carbon, deshielded by N.

137.5 C-4 Aromatic CH.

122.1 C-3 (C-Cl)

Substituted carbon. Cl effect is

relatively neutral on shift

compared to H.

96.8 C-5 (C-Br)

Diagnostic: Carbon attached to

Bromine is significantly

shielded (Heavy atom effect),

appearing upfield < 100 ppm.

Infrared Spectroscopy (IR)
Method: KBr Pellet or ATR

3100 – 2800 cm⁻¹: Broad absorption. Corresponds to N-H stretching (associated) in the

pyridone form.

1660 – 1650 cm⁻¹: Strong C=O stretch (Amide I band). This confirms the pyridone tautomer.

A hydroxypyridine would show C=N and O-H stretches instead.

700 – 800 cm⁻¹: C-Cl and C-Br stretches (Fingerprint region).

Part 4: Quality Control Workflow
The following decision tree outlines the self-validating protocol for releasing a batch of 5-
Bromo-3-chloro-2-hydroxypyridine for research use.
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Crude Product Isolated

Step 1: Melting Point
Target: 199-202°C

Step 2: Mass Spec (LCMS)
Check Isotope Ratio (3:4:1)
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REJECT / RECRYSTALLIZE
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Step 3: 1H NMR (DMSO-d6)
Check J-coupling (2.5 Hz)

Pattern Matches

Wrong Cluster

Impurity > 1%

RELEASE BATCH

Pure
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Figure 2: QC Decision Tree for batch validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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